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Compound of Interest

Compound Name: Diphenyliodonium chloride

Cat. No.: B074024 Get Quote

An In-depth Technical Guide to
Diphenyliodonium Chloride
This technical guide provides a comprehensive overview of the physical and chemical

properties of diphenyliodonium chloride, tailored for researchers, scientists, and drug

development professionals. The document summarizes key quantitative data, details

experimental protocols, and visualizes complex processes to facilitate a deeper understanding

of this versatile compound.

Core Physical and Chemical Properties
Diphenyliodonium chloride is a white to light cream-yellow crystalline powder.[1][2][3] It is an

organoiodine compound widely utilized as a photoinitiator and a reagent in organic synthesis.

[1][4][5]
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Property Value Source(s)

CAS Number 1483-72-3 [1][6]

Molecular Formula C₁₂H₁₀ClI [1][6]

Molecular Weight 316.57 g/mol [1]

Melting Point 233-235 °C (sublimes) [4][7]

Appearance
White to light cream-yellow

powder/crystal
[1][2][3]

Purity ≥98% [1]

Solubility

Soluble in water and methanol.

[2][4][8] Limited solubility in

organic solvents like ethanol

and DMSO.[9]

Storage Temperature

Room temperature[1], though

refrigeration (0-10°C) is also

recommended.[10]

Stability

Stable under ambient

conditions, but can be light, air,

and heat sensitive.[1][5][10]

Hazard Class 6.1 (Toxic) [8][11][12]

UN Number 2811 [8][11][12]

Chemical Reactivity and Applications
Diphenyliodonium chloride is a versatile reagent in various chemical transformations. Its

primary applications stem from its ability to act as an electrophilic phenylating agent and a

photoinitiator.

Organic Synthesis: It is extensively used for the arylation of a wide range of nucleophiles.[13]

It serves as a reactant in copper-catalyzed cross-coupling reactions of purines, the arylation

of anilines, and Sonogashira coupling reactions for preparing aryl alkynes.[2][4][14]
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Photoinitiator: Upon exposure to UV light, diphenyliodonium chloride generates free

radicals, making it a highly effective photoinitiator for polymerization processes.[1] This

property is crucial in the rapid curing of coatings, adhesives, and inks in industries such as

electronics and automotive.[1]

Biological Research: In biomedical applications, it is used in developing diagnostic tools and

drug delivery systems.[1] It is also known to inhibit certain enzymes, which is a focus of

biological research.[3] For instance, diphenyleneiodonium chloride, a related compound, is a

known inhibitor of NADPH oxidase (NOX) and nitric oxide synthase (NOS).[9]

Environmental Applications: It is explored for use in environmental remediation to break

down pollutants through advanced oxidation processes.[1]

Reaction with DMSO: When heated in dimethyl sulfoxide (DMSO), diphenyliodonium triflate (a

related salt) undergoes an unexpected arylation reaction. The proposed mechanism involves

arylation of the DMSO at the oxygen atom, followed by a thia-Sommelet–Hauser

rearrangement to form 2-thiomethylphenols.[15]

Thia-Sommelet–Hauser rearrangement of diphenyliodonium salt with DMSO.

Experimental Protocols
A. Synthesis of Diphenyliodonium Salts (General One-Pot Procedure)

This protocol is a general method for the synthesis of diaryliodonium salts from iodoarenes and

arenes.[16][17]

Materials: Iodoarene, arene, m-chloroperoxybenzoic acid (mCPBA), and a suitable acid

(e.g., trifluoromethanesulfonic acid).

Procedure:

Dissolve the iodoarene and arene in a suitable solvent.

Add mCPBA to the mixture to oxidize the iodine.

Slowly add the acid (e.g., trifluoromethanesulfonic acid) dropwise to the stirring mixture.
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Allow the reaction to proceed for a set time (e.g., 2 hours) at a specific temperature.[18]

Concentrate the mixture under reduced pressure.

Add diethyl ether to precipitate the diaryliodonium salt.

Isolate the solid product by filtration and wash with diethyl ether.[18]

Dry the product in an oven.

Reactants

Process Product

Iodoarene Mix & Dissolve

Arene

mCPBA (Oxidant)

Oxidize Iodine

Acid (e.g., TfOH)

Acid-catalyzed Reaction Concentrate Precipitate with Ether Isolate & Dry Diaryliodonium Salt

Click to download full resolution via product page

General workflow for the one-pot synthesis of diaryliodonium salts.

B. Purification

Purification of the crude product is typically achieved by recrystallization from a suitable solvent

system. Washing the precipitated solid with a solvent in which the product is poorly soluble,

such as diethyl ether, is also a common purification step.[18]

C. Analytical Methods

Titration: Purity can be determined by argentometric titration.[1][10]
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Spectroscopy: The structure and purity of the compound can be confirmed using ¹H NMR

spectroscopy.[18]

Chromatography: Purity can also be assessed by methods like TLC.[19]

Application Example: Photoinitiated Polymerization
Diphenyliodonium chloride is a cationic photoinitiator. Upon UV irradiation, it undergoes

photolysis to generate a Brønsted acid, which then initiates the polymerization of monomers,

such as epoxides.[1][20]
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Photoinitiation mechanism of diphenyliodonium salts in cationic polymerization.

Safety and Handling
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Diphenyliodonium chloride is toxic if swallowed and causes skin and serious eye irritation.[6]

[12] It may also cause respiratory irritation. Appropriate personal protective equipment,

including gloves and eye protection, should be worn when handling this compound.[10] Work

should be conducted in a well-ventilated area.[12] It is classified as a hazardous material for

transportation (UN2811, Hazard Class 6.1, Packing Group III).[8][12]

Hazardous Decomposition Products: Upon decomposition, it can produce carbon monoxide,

carbon dioxide, hydrogen iodide, and hydrogen chloride.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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